Cas no 16205-90-6 (Ethyl hex-2-ynoate)

Ethyl hex-2-ynoate structure
Ethyl hex-2-ynoate structure
Product Name:Ethyl hex-2-ynoate
CAS No:16205-90-6
MF:C8H12O2
MW:140.179682731628
MDL:MFCD00015257
CID:87661
PubChem ID:85329
Update Time:2025-04-18

Ethyl hex-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl hex-2-ynoate
    • 2-Hexynoic acid ethyl ester
    • Ethyl 2-hexynoate
    • ethyl-hex-2-ynoate
    • Hex-2-insaeure-aethylester
    • hex-2-ynoic acid ethyl ester
    • AI3-35773
    • FT-0625954
    • EN300-786974
    • MFCD00015257
    • 16205-90-6
    • CS-0296867
    • SCHEMBL824893
    • A883009
    • J-802204
    • NS00025291
    • AKOS022186473
    • NSC190966
    • AS-77046
    • EINECS 240-335-1
    • 2-Hexynoic acid, ethyl ester
    • 2-Hexynoicacid,ethyl ester
    • NSC-190966
    • DTXSID80167302
    • ZFMNCZDBAHELNX-UHFFFAOYSA-N
    • DTXCID8089793
    • DB-254681
    • NSC 190966
    • MDL： MFCD00015257
    • Inchi： 1S/C8H12O2/c1-3-5-6-7-8(9)10-4-2/h3-5H2,1-2H3
    • InChI Key： ZFMNCZDBAHELNX-UHFFFAOYSA-N
    • SMILES： O(C(C#CCCC)=O)CC
    • BRN： 1702264

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.951
  • Boiling Point: 93°C 24mm
  • Flash Point: 87-88°C/14mm
  • Refractive Index: 1.4440
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 26.30000
  • LogP: 1.35300
  • Solubility: Not determined

Ethyl hex-2-ynoate Security Information

  • Hazardous Material transportation number：UN 3272
  • Safety Instruction： S24/25
  • HazardClass：3
  • PackingGroup：III
  • Packing Group：III
  • Safety Term：S24/25
  • Packing Group：III

Ethyl hex-2-ynoate Pricemore >>

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Ethyl hex-2-ynoate Production Method

Ethyl hex-2-ynoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16205-90-6)Ethyl hex-2-ynoate
Order Number:A883009
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:08
Price ($):264.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:16205-90-6)Ethyl hex-2-ynoate
A883009
Purity:99%
Quantity:50g
Price ($):264.0
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